
Acibenzolar-S-methyl molecular docking
enzymatic targets

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acibenzolar-S-Methyl

CAS No.: 135158-54-2

Cat. No.: S517036

Get Quote

ASM Mechanism and Induced Defense Responses

ASM is a functional analog of salicylic acid (SA) that activates the Systemic Acquired Resistance (SAR)

pathway in plants [1]. It does not directly affect pathogens but "primes" the plant's own immune system,

leading to broad-spectrum resistance [1] [2]. The table below summarizes key proteins and compounds

induced by ASM treatment across various plants, contributing to disease and pest resistance:

Plant Species Induced Proteins / Compounds
Functional Role in
Defense

Pathogen/Pest
Affected

Apple (Malus
domestica) [3]

Amaranthin-like lectins; (E,E)-α-
farnesene

Antibiosis &
antixenosis (repellent)

Rosy apple aphid
(Dysaphis plantaginea)

Creeping
Bentgrass [4]

HSP-20, PR-3, ATP synthase,
Dehydrin

Heat & drought stress
tolerance

Abiotic stress (Heat,
Drought)

Maize (Zea
mays) [5]

Peroxidase (POX), Polyphenol
Oxidase (PPO), Phenylalanine

ammonia-lyase (PAL), β-1,3-
glucanase (GLU)

Lignification, toxic
quinones,

phenylpropanoid
pathway

Lesion nematode
(Pratylenchus
brachyurus)
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Plant Species Induced Proteins / Compounds
Functional Role in
Defense

Pathogen/Pest
Affected

Arabidopsis

[2]

PR1 proteins; SA & N-

hydroxypipecolic acid (NHP)
pathway

Antiviral Systemic

Acquired Resistance
(SAR)

Plantago asiatica
mosaic virus (PlAMV)

Pear (Pyrus
communis) [6]

PR1, PR2, PR3, PR5, PR8
genes

Antimicrobial,
chitinase, glucanase

activities

Fire blight (Erwinia
amylovora); minor

effect on pear psylla

Experimental Workflow for Transcriptomic & Proteomic
Analysis

To provide context for the data in the table, the diagram below outlines a general experimental workflow

used in several studies to identify ASM-induced changes, such as those in apple and creeping bentgrass [3]

[4].
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Plant Material & Treatment

Sample Collection • Grow plants under controlled conditions
• Apply ASM via foliar spray

Molecular Analysis • Collect tissue (leaves, roots) at various
time points post-treatment

Bioassay & Validation
• Transcriptomics: RNA-Seq/qPCR

• Proteomics: Western Blot/Enzyme Assay
• Metabolomics: VOC/GC-MS profiling

• Insect life trait assays
• Pathogen/pest challenge tests
• Behavioral studies (e.g., EPG)

Click to download full resolution via product page

The Salicylic Acid Signaling Pathway Activated by ASM

While the precise protein target of ASM is a subject of ongoing research, it is known to act within the

Salicylic Acid (SA) signaling pathway. The following diagram illustrates the current understanding of this

pathway and the points where ASM is believed to intervene, based on its functional similarity to SA [1] [2].
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Pathogen/PAMP Recognition

SA Accumulation
(via ICS1/SID2)

Acibenzolar-S-Methyl (ASM)
(SA functional analog)

Mimics

NPR1 Protein
(SA Receptor/Master Regulator)

N-hydroxypipecolic acid (NHP)
(Systemic Signal)

Expression of Defense Genes
(PR1, PR2, PR3, PR5, etc.)

Systemic Acquired Resistance (SAR)
(Broad-spectrum resistance in distal tissues)

Mobility &
Amplification

Click to download full resolution via product page

Finding Molecular Docking Data

Based on the current search results, specific molecular docking studies for ASM are not readily available in

the public domain. To find this specialized information, you might consider these approaches:

Use Specialized Scientific Databases: Deepen your search on platforms like PubMed, Google
Scholar, and SciFinder. Using more specific queries such as "Acibenzolar-S-methyl docking

simulation," "BTH enzyme binding site," or "NPR1 protein ligand docking" may yield more targeted
results.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s517036?utm_src=pdf-body-img
https://www.smolecule.com/products/s517036?utm_src=pdf-body
https://www.smolecule.com/products/s517036?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Explore Structural Biology Resources: Search the Protein Data Bank (PDB) for crystal structures

of potential ASM targets, such as NPR1 or other SA-binding proteins. These structures are often used
as a basis for docking studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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